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Compound of Interest

Compound Name: 2-Bromolysergic Acid

Cat. No.: B15290456

Application Notes and Protocols for 2-
Bromolysergic Acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 2-Bromolysergic Acid (also known as 2-Br-LSD or BOL-148) is a research
chemical. This document is intended for informational purposes for research professionals and
does not endorse or encourage the use of this substance outside of a controlled, legal, and
ethical research setting. All handling and experiments should be conducted in compliance with
local regulations and institutional safety guidelines.

Introduction

2-Bromolysergic Acid Diethylamide (2-Br-LSD, BOL-148) is a lysergamide and a non-
hallucinogenic analog of lysergic acid diethylamide (LSD).[1][2] It acts as a partial agonist at
the serotonin 5-HT2A receptor but does not induce the head-twitch response in animal models,
which is a behavioral proxy for psychedelic effects.[1][3] Its unique pharmacological profile,
including psychoplastogenic and potential antidepressant-like effects, has made it a compound
of interest for therapeutic development.[1][3]

These application notes provide a detailed protocol for the proper dissolution and storage of 2-
Bromolysergic Acid to ensure its stability and integrity for research applications.
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Chemical and Physical Properties

A summary of the key properties of 2-Bromolysergic Acid is presented below.

Property Value Reference

2-Br-LSD, BOL-148,
Synonyms ] [1112114]
Bromolysergide

Molecular Formula C20H24BrNsO [2][4]
Molecular Weight 402.34 g/mol [4]
Appearance Off-white to light yellow solid [4]

Safety and Handling Precautions

2-Bromolysergic Acid is a potent chemical, and appropriate safety measures must be
followed.

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes serious
eye irritation and may cause respiratory irritation.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields or goggles, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

[5]

o Ventilation: Handle the solid compound and prepare solutions in a well-ventilated laboratory
or under a chemical fume hood to avoid inhalation of dust or aerosols.

o Handling: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.[5]

o Storage of Solid: Store the solid compound locked up in a well-ventilated, cool, and dry
place. Keep the container tightly closed.[5]

Solubility Data
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The choice of solvent is critical for preparing stable stock solutions. Based on available data,
the following solvents are recommended.

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) =10 mg/mL [6]
Ethanol >10 mg/mL [6]

o A commercial solution is
Acetonitrile ] [2]
available at 100 pg/mL

) ) Suitable for dissolving
Dimethylformamide (DMF) ) [7]
lysergamides

Note: For cell-based assays, ensure the final concentration of the organic solvent (e.g., DMSO)
in the culture medium is non-toxic to the cells (typically <0.1% to 0.5%).

Experimental Protocol: Dissolution of 2-
Bromolysergic Acid

This protocol describes the preparation of a 10 mM stock solution in DMSO.
Materials:

e 2-Bromolysergic Acid (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials with PTFE-lined caps

o Pipettes and sterile, filtered pipette tips

o \Vortex mixer

Procedure:
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» Pre-weighing Preparation: Allow the container of solid 2-Bromolysergic Acid to equilibrate
to room temperature before opening to prevent condensation of moisture on the compound.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid
compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.02 mg of 2-
Bromolysergic Acid (Molecular Weight = 402.34 g/mol).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
weighed solid. For 4.02 mg, add 1 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) or brief sonication can be used to aid dissolution if
necessary, but prolonged exposure to heat should be avoided.

 Verification: Visually inspect the solution against a light source to ensure that no particulates
are present.

o Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,
and date of preparation. Proceed immediately to the storage protocol.

Storage Protocol

Lysergamides are sensitive to light, heat, oxygen, and moisture.[8][9] Proper storage is
essential to prevent degradation.

Short-Term Storage Long-Term Storage

Form Reference

(1-4 weeks) (>4 weeks)
) 4°C, desiccated, -20°C, desiccated,

Solid ) . [5][10]

protected from light protected from light
o -20°C, protected from -80°C, protected from

Solution (in solvent) ] ] [11]

light light

Procedure for Storing Stock Solutions:

 Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in appropriate vials (e.g., amber glass or
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polypropylene microcentrifuge tubes).

 Inert Gas: For maximum stability during long-term storage, the headspace of the vials can be
purged with an inert gas like argon or nitrogen before sealing.

o Sealing: Ensure vials are tightly sealed to prevent solvent evaporation and contamination.
Parafilm can be wrapped around the cap for an extra layer of security.

 Light Protection: Wrap vials in aluminum foil or use amber-colored vials to protect the
solution from light.[8][12]

o Freezing: Place the aliquoted and protected vials in a freezer at -20°C for short-term storage
or -80°C for long-term storage. A solution in acetonitrile has been shown to be stable for at
least 3 years at -20°C.[2]

e Thawing: When ready to use, remove a single aliquot from the freezer and allow it to warm
to room temperature before opening the cap. This critical step prevents atmospheric
moisture from condensing into the cold solution, which can cause degradation.[10][13]

Visualized Workflows
Dissolution Workflow

The following diagram illustrates the step-by-step process for dissolving solid 2-Bromolysergic
Acid to prepare a stock solution.
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Caption: Workflow for dissolving solid 2-Bromolysergic Acid.
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Storage Workflow

This diagram outlines the recommended procedure for storing the prepared stock solution to
maintain its stability.
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Workflow for Storing 2-Br-LSD Stock Solution
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Caption: Workflow for storing 2-Br-LSD stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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